3-Amino-1,1,1-trifluorobutan-2-ol hydrochloride

• IUPAC Name: 3-amino-1,1,1-trifluorobutan-2-ol;hydrochloride
• InChI: InChI=1S/C4H8F3NO.ClH/c1-2(8)3(9)4(5,6)7;/h2-3,9H,8H2,1H3;1H
• InChI Key: VFMKPKXHRNKGGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(F)(F)F)O)N.Cl
• Molecular Formula: C4H9ClF3NO
• Molecular Weight: 179.57 g/mol
• CAS RN: 115363-79-6

Description

“3-Amino-1,1,1-trifluorobutan-2-ol hydrochloride” is a chemical compound with the molecular formula C4H8F3NO•HCl. It has a molecular weight of 179.57. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C4H8F3NO.ClH/c1-2(8)3(9)4(5,6)7;/h2-3,9H,8H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. More specific physical and chemical properties are not available in the current data.

Scientific Research Applications

Synthesis of Fluorinated Amino Acids

The compound has been used in the stereoselective synthesis of fluorinated amino acids like (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, starting from 4,4,4-trifluoro-3-methylbutanoic acid. This process involves transformations such as chiral oxazoline formation and oxidative rearrangement to dihydro-2H-oxazinone (Pigza, Quach, & Molinski, 2009).

Development of Oligo(3-hydroxyalkanoic acid) Derivatives

Another application is in the synthesis and NMR analysis of oligo(3-hydroxyalkanoic acid) derivatives. These compounds contain side chains of proteinogenic amino acids such as Ala, Val, and Leu, providing insights into the flexibility of polyester chains compared to polyamide chains (Albert, Seebach, Duchardt, & Schwalbe, 2002).

Synthesis of Difluoro-Derivative Anti-Cancer Drugs

3-Amino-1,1,1-trifluorobutan-2-ol hydrochloride is also relevant in the synthesis of a difluoro-derivative of the anti-cancer drug chlorambucil. This synthesis involves multiple stages and transformations, demonstrating the compound's utility in drug development (Buss, Coe, & Tatlow, 1986).

Preparation of Stable Hydrochloride Salts

The compound is used in the synthesis of 4-aminobutanenitrile, a precursor to neurological disorder therapeutics. The synthesis involves modifications to improve yield and stability, highlighting the importance of stable hydrochloride salts in pharmaceutical chemistry (Capon, Avery, Purdey, & Abell, 2020).

Asymmetric Synthesis of Amino Acids

It has been instrumental in asymmetric synthesis of amino acids, specifically (S)-2-Amino-4,4,4-trifluorobutanoic Acid. This method is significant for large-scale preparation and involves processes like alkylation and disassembly of the Ni(II) complex (Han et al., 2019).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H302, H315, H319, and H335. These codes indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation.